1-(5-(furan-2-yl)isoxazol-3-yl)-N-phenylcyclopropanecarboxamide

• IUPAC Name: 1-[5-(furan-2-yl)-1,2-oxazol-3-yl]-N-phenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C17H14N2O3/c20-16(18-12-5-2-1-3-6-12)17(8-9-17)15-11-14(22-19-15)13-7-4-10-21-13/h1-7,10-11H,8-9H2,(H,18,20)
• InChI Key: XLYWVBXIGMMVIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=NOC(=C2)C3=CC=CO3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol

Description

The compound “1-(5-(furan-2-yl)isoxazol-3-yl)-N-phenylcyclopropanecarboxamide” is a complex organic molecule that contains several functional groups, including a furan ring, an isoxazole ring, a phenyl group, and a cyclopropane ring.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The furan and isoxazole rings are five-membered heterocyclic compounds, which can have interesting chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Isoxazole derivatives have been studied for their anti-inflammatory effects, suggesting they might interact with enzymes like COX-1 and COX-2.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of multiple rings and functional groups could affect its polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. As mentioned, isoxazole derivatives can have anti-inflammatory effects, possibly through inhibition of COX-1 and COX-2 enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, many organic compounds can be harmful if ingested or inhaled, and some may be flammable.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, properties, and potential applications. For example, isoxazole derivatives are of interest in medicinal chemistry due to their potential anti-inflammatory effects.